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Compound of Interest

Compound Name: Ibuprofen carboxylic acid-d3

Cat. No.: B565267 Get Quote

An In-Depth Technical Guide to Ibuprofen Carboxylic Acid-d3

Introduction
Ibuprofen carboxylic acid-d3 is the stable isotope-labeled analog of carboxy-ibuprofen, a

major oxidative metabolite of the widely used non-steroidal anti-inflammatory drug (NSAID),

ibuprofen.[1][2] Comprising a deuterium (d3) label, this compound serves as an invaluable tool,

primarily as an internal standard, for the precise quantification of its unlabeled counterpart in

complex biological matrices.[3] Its application is critical in pharmacokinetic, toxicokinetic, and

drug metabolism studies, where accurate measurement of drug metabolites is essential for

understanding the disposition and clearance of the parent drug.

This guide provides a comprehensive technical overview of Ibuprofen carboxylic acid-d3,

detailing its physicochemical properties, metabolic context, and application in modern

bioanalytical methodologies for researchers, chemists, and drug development professionals.

Physicochemical and Chemical Properties
Ibuprofen carboxylic acid-d3 is chemically defined as 3-[4-(1-carboxy-2,2,2-

trideuterioethyl)phenyl]-2-methylpropanoic acid.[4] The incorporation of three deuterium atoms

results in a mass shift of +3 Da compared to the endogenous metabolite, allowing for clear

differentiation in mass spectrometric analyses.
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Property Value Reference

IUPAC Name

3-[4-(1-carboxy-2,2,2-

trideuterioethyl)phenyl]-2-

methylpropanoic acid

[4]

Synonyms

Carboxyibuprofen-d3, 2-[4-(2-

Carboxypropyl)phenyl]propioni

c Acid-d3

[1][2]

CAS Number 1216505-29-1 [3][4][5][6]

Unlabeled CAS 15935-54-3 [3][7]

Molecular Formula C₁₃H₁₃D₃O₄ [1][2][5]

Molecular Weight 239.28 g/mol [1][3][4][5]

Appearance Pale Yellow Solid [2]

Purity
>95% (as determined by

HPLC)
[7]

Storage Conditions -20°C or 2-8°C Refrigerator [2][7]

Synthesis and Metabolic Formation
Synthesis Overview
The synthesis of deuterated drug metabolites like Ibuprofen carboxylic acid-d3 is typically

achieved through two primary routes.[8]

Chemical Synthesis: This approach involves multi-step organic synthesis, where a readily

available, isotopically labeled reagent is incorporated into the molecular structure in place of

its non-labeled counterpart.[9]

Biotransformation: This method utilizes biological systems, such as microbial cultures or

purified enzymes, to metabolize a deuterated parent drug (i.e., Ibuprofen-d3).[8] The

biological system performs the same metabolic reactions as in humans, converting the

deuterated parent drug into its corresponding deuterated metabolite, which can then be

isolated and purified.
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Metabolic Pathway of Ibuprofen
Ibuprofen is extensively metabolized in the human liver, with very little of the parent drug being

excreted unchanged in the urine.[10][11] The primary metabolic route is oxidation, mediated

predominantly by the cytochrome P450 enzyme CYP2C9.[11][12] This process generates

hydroxylated intermediates (e.g., 2-hydroxy-ibuprofen and 3-hydroxy-ibuprofen), which are

subsequently oxidized by cytosolic alcohol and aldehyde dehydrogenases to form the stable,

major terminal metabolite, carboxy-ibuprofen (Ibuprofen carboxylic acid).[11] This metabolite is

then eliminated via the urine.
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1. Plasma Sample (100 µL)

2. Add IS (Ibuprofen-d3)

3. Protein Precipitation
(Acidified Acetonitrile)

4. Centrifuge

5. Collect Supernatant

6. Liquid-Liquid Extraction
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8. Evaporate Organic Layer
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10. Inject into LC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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